Cas no 954659-95-1 (3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

3,5-Dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a synthetic organic compound featuring a tetrahydroquinoline core substituted with a benzamide moiety. Its molecular structure combines a 3,5-dimethylbenzamide group with a 1-propyl-2-oxotetrahydroquinoline scaffold, offering potential utility in medicinal chemistry and pharmacological research. The compound’s design may confer advantages such as enhanced binding affinity or metabolic stability due to the presence of the dimethylbenzamide and tetrahydroquinoline functionalities. Its structural features suggest possible applications as an intermediate or bioactive molecule in the development of therapeutic agents, particularly targeting central nervous system or inflammatory pathways. Further characterization would be required to confirm its specific properties and applications.
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide structure
954659-95-1 structure
Product Name:3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
CAS No:954659-95-1
MF:C21H24N2O2
MW:336.427465438843
CID:5847427
PubChem ID:16926766
Update Time:2025-06-13

3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3,5-dimethyl-N-(1,2,3,4-tetrahydro-2-oxo-1-propyl-6-quinolinyl)-
    • AKOS002014566
    • 3,5-dimethyl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide
    • 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
    • F2384-0053
    • 954659-95-1
    • Inchi: 1S/C21H24N2O2/c1-4-9-23-19-7-6-18(13-16(19)5-8-20(23)24)22-21(25)17-11-14(2)10-15(3)12-17/h6-7,10-13H,4-5,8-9H2,1-3H3,(H,22,25)
    • InChI Key: SRMBOKANRUFHGB-UHFFFAOYSA-N
    • SMILES: C(NC1C=CC2=C(C=1)CCC(=O)N2CCC)(=O)C1=CC(C)=CC(C)=C1

Computed Properties

  • Exact Mass: 336.183778013g/mol
  • Monoisotopic Mass: 336.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.162±0.06 g/cm3(Predicted)
  • Boiling Point: 517.9±50.0 °C(Predicted)
  • pka: 13.46±0.20(Predicted)

3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2384-0053-2μmol
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2384-0053-5μmol
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2384-0053-10μmol
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2384-0053-20μmol
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2384-0053-1mg
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2384-0053-2mg
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2384-0053-3mg
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2384-0053-4mg
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2384-0053-5mg
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2384-0053-10mg
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
954659-95-1 90%+
10mg
$79.0 2023-05-16

Additional information on 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Comprehensive Overview of 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 954659-95-1)

3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 954659-95-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both benzamide and tetrahydroquinoline moieties in its structure makes it a promising candidate for drug discovery and development.

The compound's molecular formula and weight, along with its precise chemical structure, have been extensively studied to understand its interactions with biological targets. Researchers are particularly interested in its potential role as a kinase inhibitor, a topic that aligns with current trends in cancer research and precision medicine. Given the growing demand for targeted therapies, 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is often discussed in the context of small molecule drug design and structure-activity relationships (SAR).

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide?" Preliminary studies suggest that it may exhibit anti-inflammatory and anti-proliferative properties, making it relevant to conditions such as autoimmune diseases and oncological disorders. However, further in vitro and in vivo studies are required to validate these findings.

From a synthetic chemistry perspective, the compound's CAS number (954659-95-1) serves as a unique identifier, ensuring accurate referencing in academic and industrial databases. Its synthesis typically involves multi-step organic reactions, including amidation and cyclization processes, which are of interest to chemists exploring green chemistry and sustainable synthesis methods. The compound's solubility, stability, and bioavailability are also critical parameters under investigation.

In the context of drug discovery, 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is often compared to other heterocyclic compounds due to its potential to modulate enzyme activity and signal transduction pathways. This aligns with the broader scientific community's focus on personalized medicine and biomarker-driven therapies. Additionally, its pharmacokinetic profile is a subject of ongoing research, particularly in relation to drug metabolism and toxicity.

Another trending topic tied to this compound is its role in computational chemistry and molecular docking studies. Researchers leverage in silico tools to predict its binding affinity for specific protein targets, which accelerates the drug development pipeline. This approach is increasingly popular due to its cost-effectiveness and ability to reduce experimental trial-and-error.

In summary, 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 954659-95-1) represents a fascinating area of study at the intersection of medicinal chemistry, pharmacology, and biotechnology. Its potential applications in disease treatment and drug design make it a compound of high relevance in contemporary scientific discourse. As research progresses, it is expected to contribute significantly to advancements in therapeutic innovation and biomedical science.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited